Cas no 4755-86-6 (1-(6-ethyl-1,1,2,3,3-pentamethyl-2h-inden-5-yl)ethanone)

• Product Name: 1-(6-ethyl-1,1,2,3,3-pentamethyl-2h-inden-5-yl)ethanone
• CAS No: 4755-86-6
• MF: C₁₈H₂₆O
• MW: 258.398445606232
• CID: 931115
• PubChem ID: 226426
• Update Time: 2025-04-19

1-(6-ethyl-1,1,2,3,3-pentamethyl-2h-inden-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-ethyl-1,1,2,3,3-pentamethyl-2h-inden-5-yl)ethanone
• NSC16835
• NSC-16835
• 4755-86-6
• DTXSID90969536
• 1-(6-Ethyl-1,1,2,3,3-pentamethyl-2,3-dihydro-1H-inden-5-yl)ethan-1-one
• SCHEMBL8851439

• Inchi： 1S/C18H26O/c1-8-13-9-15-16(10-14(13)11(2)19)18(6,7)12(3)17(15,4)5/h9-10,12H,8H2,1-7H3
• InChI Key： CHWCIEYEHJWZHW-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(CC)=CC2=C(C=1)C(C)(C)C(C)C2(C)C

Computed Properties

• Exact Mass: 258.19848
• Monoisotopic Mass: 258.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.923
• Boiling Point: 351.4°C at 760 mmHg
• Flash Point: 147.1°C
• Refractive Index: 1.493
• PSA: 17.07
• LogP: 4.65650